Cas no 2034404-24-3 (2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide)

• Product Name: 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• CAS No: 2034404-24-3
• MF: C₁₇H₁₄BrNO₃S
• MW: 392.266962528229
• CID: 6411713
• PubChem ID: 119101804
• Update Time: 2025-10-31

2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• 2034404-24-3
• AKOS026702198
• 2-bromo-5-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzamide
• 2-bromo-5-methoxy-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzamide
• F6516-0184
• 2-bromo-5-methoxy-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide

• Inchi： 1S/C17H14BrNO3S/c1-21-11-4-6-14(18)13(9-11)17(20)19-10-12-5-7-15(22-12)16-3-2-8-23-16/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： MZNIWZCZGNRIOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1=CC=C(C2=CC=CS2)O1)=O)OC

Computed Properties

• Exact Mass: 390.98778g/mol
• Monoisotopic Mass: 390.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide

Introduction to 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034404-24-3)

2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034404-24-3, belongs to a class of molecules that exhibit promising properties for drug discovery and development. Its molecular structure incorporates several key functional groups, including a bromo substituent, a methoxy group, and a benzamide moiety, which are strategically positioned relative to a thiophene-furan based scaffold. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological targets effectively.

The significance of 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide lies in its potential as a lead compound for further derivatization and optimization. The presence of the bromo group on the aromatic ring provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex pharmaceutical agents. Additionally, the methoxy group contributes to the compound's lipophilicity and metabolic stability, while the benzamide moiety is known to enhance binding affinity to biological receptors. These features make it an attractive candidate for investigating its pharmacological profile.

In recent years, there has been growing interest in exploring heterocyclic compounds, particularly those incorporating fused rings like thiophene and furan, due to their demonstrated efficacy in various therapeutic applications. The thiophene-furan scaffold in 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide is particularly noteworthy, as it has been shown to exhibit diverse biological activities. For instance, derivatives of this class have been investigated for their potential anti-inflammatory, antimicrobial, and anticancer properties. The structural arrangement of the thiophene-furan ring system allows for optimal interactions with biological targets, making it a valuable scaffold for drug design.

The benzamide functional group in 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide is another critical feature that contributes to its pharmacological relevance. Benzamides are well-known for their role as bioactive molecules and have been extensively studied in the development of drugs targeting neurological disorders, pain management, and inflammatory diseases. The incorporation of a benzamide moiety into a heterocyclic system can enhance binding affinity and selectivity, which are crucial factors in drug development. Furthermore, the presence of the benzamide group can influence the compound's solubility and bioavailability, making it an important consideration during drug optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These computational studies have been instrumental in understanding how 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide interacts with biological targets at the molecular level. For example, molecular docking simulations have revealed that this compound can effectively bind to enzymes and receptors involved in various disease pathways. Such insights have guided experimental efforts toward optimizing its pharmacological properties.

The synthesis of 2-bromo-5-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide represents another area of interest within synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective reactions that highlight the compound's synthetic accessibility. Researchers have developed efficient synthetic routes that leverage modern methodologies such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These synthetic strategies not only facilitate the preparation of this compound but also provide valuable insights into developing novel synthetic protocols for related molecules.

The potential applications of 2-bromo-5-methoxy-N-{5-(thiophen-2-yli)furan - - - - - - - - - - - - - l fura ylmethyl}benzamide extend beyond academic research; it holds promise for clinical development as well. Preclinical studies have demonstrated that structurally similar compounds exhibit therapeutic efficacy in animal models of various diseases. While further research is needed to fully elucidate the pharmacological profile of this specific molecule, its unique structural features suggest that it may serve as a valuable tool for developing new treatments. The combination of computational studies and experimental validation will be crucial in advancing this compound toward potential clinical applications.

The role of CAS No. 2034404-24 in identifying and characterizing this compound underscores the importance of standardized nomenclature in chemical research. The CAS registry number ensures that researchers worldwide can accurately identify and reference this molecule, facilitating collaboration and knowledge exchange across scientific disciplines. As more studies emerge on 2-bromo - 5-methoxy-N{ -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- }benzamide, its CAS number will serve as a consistent identifier for its properties and applications.

In conclusion, 203440424 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and heterocyclic scaffolds positions it as a promising candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic applications for related compounds,cas no203440424 will undoubtedly play an important role in advancing our understanding of pharmacological mechanisms and developing new treatments for human diseases.